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Compound of Interest

4-Methoxycarbonylphenyl!
Compound Name:
chloroformate

Cat. No.: B1584442

An In-Depth Technical Guide to 4-Methoxycarbonylphenyl Chloroformate for Advanced
Research Applications

Introduction

4-Methoxycarbonylphenyl chloroformate (CAS No. 31140-40-6) is a highly reactive
chemical intermediate of significant interest to researchers in organic synthesis, drug discovery,
and materials science.[1] Structurally, it is the methyl ester of 4-(chloroformyloxy)benzoic acid,
also known as Methyl 4-chlorocarbonyloxybenzoate.[2][3] As a member of the chloroformate
class of compounds, it serves as a versatile reagent for introducing a
methoxycarbonylphenoxycarbonyl moiety onto nucleophilic substrates.[4][5]

This guide provides a comprehensive technical overview for scientists and drug development
professionals, detailing the compound's properties, synthesis, mechanism of action, and key
applications. It includes field-proven protocols and critical safety information to ensure its
effective and safe utilization in a laboratory setting. Its primary utility lies in its role as a
derivatization agent for analytical chemistry, a linker for bioconjugation, and a key building
block in the synthesis of complex molecules and active pharmaceutical ingredients (APIs).[2][6]

[7]

Chemical and Physical Properties
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4-Methoxycarbonylphenyl chloroformate is a dense liquid under standard conditions, though

it may be supplied as a powder.[6] It is critical to note that the compound is moisture-sensitive

and requires stringent storage conditions to prevent degradation.[8]

Property Value Source(s)
CAS Number 31140-40-6 [1][2]
Molecular Formula CoH7CIO4 [2][3]
Molecular Weight 214.60 g/mol [2]
methyl 4-
IUPAC Name [3]
(chloroformyloxy)benzoate
Methyl 4-
Synonyms (2]
chlorocarbonyloxybenzoate
Appearance Liquid
Density 1.255 g/mL at 25 °C
Boiling Point 49 °C at 0.27 mmHg

Refractive Index

n20/D 1.5254

Storage Conditions

2-8°C, under inert gas,

moisture-sensitive

[9]

Synthesis and Mechanism of Action

Synthesis

The industrial synthesis of aryl chloroformates is typically achieved through the reaction of the

corresponding phenol with phosgene (COCI2) or a safer phosgene equivalent such as

triphosgene.[4][10] For 4-Methoxycarbonylphenyl chloroformate, the precursor is Methyl 4-

hydroxybenzoate. The reaction involves the nucleophilic attack of the phenolic hydroxyl group

on the carbonyl carbon of phosgene, followed by the elimination of hydrogen chloride (HCI).

This process is often conducted in an inert solvent and may utilize a tertiary amine base to

scavenge the HCI byproduct.[11]
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Reactants
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1. Dissolve Amine
in Anhydrous DCM

2. Add Base (TEA)
Coolto 0 °C

3. Add Chloroformate
Solution Dropwise

4. Stir at RT
Monitor by TLC

y

5. Aqueous Work-up
(NaHCOs, H:20, Brine)

6. Dry, Filter, and
Concentrate

7. Purify by Column
Chromatography

8. Characterize Product
(NMR, MS)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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